Cas no 2171744-08-2 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylazetidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylazetidine-2-carboxylic acid
• CAS No: 2171744-08-2
• MF: C₂₄H₂₄N₂O₆
• MW: 436.457166671753
• CID: 6585675
• PubChem ID: 165586644
• Update Time: 2025-08-05

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylazetidine-2-carboxylic acid
• EN300-1540070
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]azetidine-2-carboxylic acid
• 2171744-08-2

• Inchi： 1S/C24H24N2O6/c27-22(26-11-9-20(26)23(28)29)21-19(10-12-31-21)25-24(30)32-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-21H,9-13H2,(H,25,30)(H,28,29)
• InChI Key： HODHIOFPWJNFIM-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(N1CCC1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.16343649g/mol
• Monoisotopic Mass: 436.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylazetidine-2-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylazetidine-2-carboxylic Acid (CAS No. 2171744-08-2)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylazetidine-2-carboxylic acid, identified by its CAS number 2171744-08-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functional groups that contribute to its unique chemical properties and biological activities.

The structural motif of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylazetidine-2-carboxylic acid incorporates several key elements that are of interest to researchers. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a widely used protecting group in peptide synthesis, suggests potential applications in the development of peptide mimetics or as an intermediate in the synthesis of more complex biomolecules. Additionally, the oxolane and azetidine rings introduce rigidity and specific spatial orientations, which can be exploited to modulate binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological receptors. Studies have indicated that the structural features of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylazetidine-2-carboxylic acid may facilitate high-affinity binding to certain enzymes and receptors, making it a promising candidate for drug discovery efforts. Specifically, its ability to engage with proteins involved in metabolic pathways has been highlighted in several preclinical studies.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The unique structural framework of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylazetidine-2-carboxylic acid provides a versatile platform for further derivatization, allowing chemists to explore a wide range of biological activities. For instance, modifications to the fluorenylmethoxycarbonyl group could alter solubility and metabolic stability, while changes to the heterocyclic rings might enhance binding affinity or selectivity.

The compound's potential applications extend beyond traditional small-molecule drug development. Its structural complexity makes it an attractive candidate for use in library design for high-throughput screening (HTS) campaigns. By systematically varying substituents on the core scaffold, researchers can generate large libraries of compounds with diverse biological profiles, increasing the likelihood of identifying novel therapeutic agents.

One particularly intriguing aspect of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylazetidine-2-carboxylic acid is its potential role in modulating inflammatory pathways. Emerging evidence suggests that compounds with similar structural motifs can interfere with key signaling cascades involved in inflammation. This has opened up new avenues for research into the development of anti-inflammatory agents that target specific enzymatic or receptor pathways without eliciting significant side effects.

The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylazetidine-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters requires careful control during synthesis to ensure high enantiomeric purity. However, recent advances in asymmetric catalysis have made it possible to achieve these levels of selectivity more efficiently than ever before. Additionally, the use of flow chemistry techniques has improved scalability and reproducibility in the synthesis process.

Evaluation of the pharmacokinetic properties of 1-3-(\ ((9H-fluoren\ \)-9\textit{'}\text{-yl})methoxy\ \textit{'}\text{-carbonyl})amino}oxolane\ \textit{'}\text{-2}\textit{-carbonyl}\ \textit{'}\text{-azetidin\ \textit{'}\text{-} \)carboxylic acid is crucial for assessing its potential as a drug candidate. Studies have shown that modifications to the fluorenylmethoxycarbonyl group can significantly impact solubility and bioavailability. By optimizing these parameters, researchers can enhance the compound's pharmacokinetic profile, making it more suitable for clinical translation.

The future directions for research on 1\ \-3\-((( \( \ \( \ \( 9H\-fluorene\- \ \( 9\textit{'}\-yl\)methoxy\( \ \textit{'}\-carbonyl})amino\)oxolane\- \ \( 2\)carbonyla\ zetidine\- \ \( 2\)carboxylic acid) are numerous and exciting. Further exploration of its biological activities will be essential for identifying new therapeutic applications. Additionally, computational studies could provide deeper insights into its mechanism of action, helping to guide future derivatization efforts. As our understanding of complex molecular interactions continues to grow, compounds like this one are poised to play a significant role in the next generation of pharmaceuticals.